Cas no 1383977-75-0 (2-(aminomethyl)-5-fluoro-N,N-dimethylaniline)

• Product Name: 2-(aminomethyl)-5-fluoro-N,N-dimethylaniline
• CAS No: 1383977-75-0
• MF: C₉H₁₃FN₂
• MW: 168.211325407028
• CID: 5819056
• PubChem ID: 117110792
• Update Time: 2025-11-05

2-(aminomethyl)-5-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-5-fluoro-N,N-dimethylaniline
• SCHEMBL20766756
• 1383977-75-0
• EN300-1759828

• Inchi： 1S/C9H13FN2/c1-12(2)9-5-8(10)4-3-7(9)6-11/h3-5H,6,11H2,1-2H3
• InChI Key： DWNWFQWGICFXFS-UHFFFAOYSA-N
• SMILES： FC1C=CC(CN)=C(C=1)N(C)C

Computed Properties

• Exact Mass: 168.10627659g/mol
• Monoisotopic Mass: 168.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(aminomethyl)-5-fluoro-N,N-dimethylaniline

Professional Introduction to 2-(aminomethyl)-5-fluoro-N,N-dimethylaniline (CAS No. 1383977-75-0)

2-(aminomethyl)-5-fluoro-N,N-dimethylaniline, with the chemical identifier CAS No. 1383977-75-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its unique structural and functional attributes, has garnered attention for its potential applications in drug development and therapeutic interventions.

The structural composition of 2-(aminomethyl)-5-fluoro-N,N-dimethylaniline includes a fluorine substituent at the 5-position of the aniline ring, which is flanked by an N,N-dimethylamino group and a primary amine functional group at the 2-position. This arrangement imparts a high degree of reactivity and versatility to the molecule, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The presence of the fluorine atom in 2-(aminomethyl)-5-fluoro-N,N-dimethylaniline contributes to these properties, making it a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role as a precursor in the synthesis of biologically active molecules. The primary amine group can undergo various chemical transformations, including condensation reactions, nucleophilic substitutions, and coupling reactions, which are fundamental to constructing complex pharmacophores. These transformations have been widely utilized in the development of novel therapeutic agents targeting various diseases.

The N,N-dimethylamino group provides additional reactivity, enabling the formation of amide bonds and other functional groups that are critical for drug design. This feature has been exploited in the synthesis of peptidomimetics and other small-molecule inhibitors that mimic the structure and function of natural biomolecules.

Recent studies have highlighted the importance of fluorinated anilines in the development of anticancer agents. The electron-withdrawing nature of fluorine enhances the lipophilicity and binding affinity of these compounds, making them more effective at targeting cancer cells. 2-(aminomethyl)-5-fluoro-N,N-dimethylaniline has been investigated as a potential scaffold for designing novel anticancer drugs that exhibit potent activity against various cancer types.

The compound's ability to act as a building block for more complex molecules has also been explored in the context of central nervous system (CNS) drugs. Fluorinated anilines have shown promise in treating neurological disorders due to their ability to cross the blood-brain barrier efficiently. The structural features of 2-(aminomethyl)-5-fluoro-N,N-dimethylaniline make it a suitable candidate for further development in this area.

In addition to its pharmaceutical applications, 2-(aminomethyl)-5-fluoro-N,N-dimethylaniline has potential uses in material science and agrochemicals. Its unique chemical properties make it a versatile intermediate for synthesizing dyes, polymers, and specialty chemicals. The fluorine atom's influence on electronic properties has been leveraged in designing materials with specific optical and electronic characteristics.

The synthesis of 2-(aminomethyl)-5-fluoro-N,N-dimethylaniline involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to improve efficiency and scalability. These approaches align with contemporary trends in green chemistry, emphasizing sustainability and environmental responsibility.

The compound's stability under various conditions has been thoroughly evaluated through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular structure and dynamics, which are essential for understanding its reactivity and biological activity.

Ongoing research continues to uncover new applications for 2-(aminomethyl)-5-fluoro-N,N-dimethylaniline. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in drug discovery by leveraging this compound's unique properties. The integration of computational modeling and high-throughput screening techniques has accelerated the identification of promising derivatives with enhanced therapeutic profiles.

The future prospects for this compound are promising, with potential applications spanning multiple therapeutic areas. As our understanding of its chemical behavior evolves, new synthetic routes and functional modifications will likely emerge, further expanding its utility in pharmaceutical research and development.